Cas no 88237-16-5 (Isoquinoline, 1-(dichloromethyl)-)

• Product Name: Isoquinoline, 1-(dichloromethyl)-
• CAS No: 88237-16-5
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• CID: 640240
• PubChem ID: 13159876
• Update Time: 2025-04-19

Isoquinoline, 1-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(dichloromethyl)-
• 1-(dichloromethyl)isoquinoline
• 1-dichloromethylisoquinoline
• SY331101
• DTXSID20523382
• 88237-16-5
• MFCD28669135
• SCHEMBL3300031

• Inchi： 1S/C10H7Cl2N/c11-10(12)9-8-4-2-1-3-7(8)5-6-13-9/h1-6,10H
• InChI Key： NJQVYZQWQIEQKH-UHFFFAOYSA-N
• SMILES： ClC(C1C2C=CC=CC=2C=CN=1)Cl

Computed Properties

• Exact Mass: 210.9955546g/mol
• Monoisotopic Mass: 210.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų